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Compound of Interest

Compound Name: Umber

Cat. No.: B1143585

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of all laboratory materials, including pigments like umber, is a critical aspect
of maintaining a safe and environmentally responsible workspace. While umber pigments are
generally considered non-hazardous, proper disposal procedures should always be followed in
accordance with federal, state, and local regulations. This guide provides essential safety
information and a step-by-step approach to the disposal of umber.

Key Safety and Disposal Information

The following table summarizes the primary hazard and disposal information for umber

pigments, based on available Safety Data Sheets (SDS). It is important to note that the exact
composition of umber pigments can vary, and some may contain crystalline silica, which is a
suspected human carcinogen. Always refer to the specific SDS for the product you are using.
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Parameter Information Source

Not classified as a hazardous
waste under the Resource

RCRA Hazard Class _ [1]
Conservation and Recovery

Act (40 CFR 261).

) Generally considered not
Environmental Hazards ) [2]
hazardous to the environment.

Dispose of in accordance with
Primary Disposal Guideline all applicable federal, state, [1]

and local regulations.

. The product is generally
Toxicity _ _ [2]
considered not toxic.

Good industrial hygiene
Personal Protective Equipment  practice should be followed. o
(PPE) The provision of adequate

ventilation is recommended.

No specific incompatibilities
Incompatibility are listed in the provided [1]

documents.

Standard Operating Procedure for Umber Disposal

The following protocol outlines the general steps for the collection and disposal of umber
waste in a laboratory setting. This procedure should be adapted to comply with your
institution's specific waste management policies.

1. Waste Collection and Segregation:

» Designate a specific, clearly labeled container for umber waste. The container should be
made of a material compatible with the pigment (e.g., a sealed plastic container).

e Do not mix umber waste with other hazardous waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) department.

o For dry pigment, avoid creating dust. Use a scoop or spatula for transfers.

» For suspensions or solutions, collect in a sealed, leak-proof container.
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2. Waste Labeling:

o Label the waste container clearly with "Umber Waste" and the date of accumulation.
« If the umber is in a solvent or mixed with other non-hazardous materials, list all components
on the label.

3. Storage:

o Store the sealed waste container in a designated waste accumulation area.
o Ensure the storage area is away from incompatible materials and general laboratory traffic.

4. Disposal Request:

o When the container is full or ready for disposal, contact your institution's EHS department or
the designated waste management provider.
¢ Provide them with the completed waste label and any accompanying SDS.

5. Consultation with Local Authorities:

» Always consult a local expert or your EHS department for specific advice on the disposal of
the material.[2]
o Ensure that the disposal method is in full compliance with local and national regulations.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of umber
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Umber Pigments in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143585#umber-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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